N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine

• IUPAC Name: (E)-1-[4-[2-(4-hexoxyphenoxy)ethoxy]phenyl]-N-(1,2,4-triazol-4-yl)methanimine
• InChI: InChI=1S/C23H28N4O3/c1-2-3-4-5-14-28-22-10-12-23(13-11-22)30-16-15-29-21-8-6-20(7-9-21)17-26-27-18-24-25-19-27/h6-13,17-19H,2-5,14-16H2,1H3/b26-17+
• InChI Key: ZKDMMNCULASKLE-YZSQISJMSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)OCCOC2=CC=C(C=C2)C=NN3C=NN=C3
• Isomeric SMILES: CCCCCCOC1=CC=C(C=C1)OCCOC2=CC=C(C=C2)/C=N/N3C=NN=C3
• Molecular Formula: C23H28N4O3
• Molecular Weight: 408.5 g/mol

Description

N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine, also known as HPEB, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine involves its binding to specific targets in biological systems. N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine has been shown to selectively bind to proteins and other biomolecules, altering their activity and function. The exact mechanism of action of N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine is still under investigation, but it is believed to involve interactions with specific amino acid residues in target proteins.
Biochemical and Physiological Effects:
N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine has been shown to have a range of biochemical and physiological effects. It has been shown to modulate the activity of enzymes involved in cellular signaling pathways, leading to changes in cellular behavior. Additionally, N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine has been shown to have anti-inflammatory properties, making it a potential therapeutic agent for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine is its selectivity for specific targets in biological systems. This allows for precise manipulation of cellular processes and the visualization of specific biomolecules. However, one of the limitations of N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine is its complex synthesis method, which requires expertise in organic chemistry. Additionally, N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine has limited solubility in aqueous solutions, making it difficult to work with in certain experimental conditions.

Future Directions

There are many potential future directions for research on N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Additionally, there is a need for further investigation into the mechanism of action of N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine and its interactions with specific targets in biological systems. Finally, there is potential for the development of new therapeutic agents based on the properties of N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine, particularly in the area of inflammatory diseases.

Synthesis Methods

The synthesis of N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine involves the reaction of 4-(hexyloxy)phenol with 2-chloroethyl ether to form 2-[4-(hexyloxy)phenoxy]ethanol. This intermediate is then reacted with benzaldehyde to form N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine. The synthesis of N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine has been extensively studied for its potential applications in scientific research. One of the main areas of research is its use as a fluorescent probe for imaging of biological structures. N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine has been shown to selectively bind to proteins and other biomolecules, allowing for their visualization in living cells and tissues. Additionally, N-(4-{2-[4-(hexyloxy)phenoxy]ethoxy}benzylidene)-4H-1,2,4-triazol-4-amine has been used as a tool for drug discovery, as it can bind to specific targets and modulate their activity.